Cas no 874468-52-7 ([5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL)

• Product Name: [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL
• CAS No: 874468-52-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 3030909
• PubChem ID: 2987173
• Update Time: 2025-06-08

[5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL Chemical and Physical Properties

Names and Identifiers

• [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL
• [5-(3-Amino-4-methyl-phenyl)-furan-2-yl]-methanol
• SMR000280628
• 874468-52-7
• CHEMBL1381290
• HMS3362B01
• STK209242
• VS-02073
• (5-(3-Amino-4-methylphenyl)furan-2-yl)methanol
• DTXSID301265117
• SB61423
• MLS000710861
• 5-(3-Amino-4-methylphenyl)-2-furanmethanol
• BBL009448
• AKOS000107778
• HMS2638P21
• [5-(3-amino-4-methylphenyl)furan-2-yl]methanol

• MDL： MFCD05843223
• Inchi： 1S/C12H13NO2/c1-8-2-3-9(6-11(8)13)12-5-4-10(7-14)15-12/h2-6,14H,7,13H2,1H3
• InChI Key： JCVNEKSUAUHIEG-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 203.094628657Da
• Monoisotopic Mass: 203.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

[5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL

[5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL: A Comprehensive Overview

[5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL (CAS No. 874468-52-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(3-amino-4-methylphenyl)furfuryl alcohol, is characterized by its unique molecular structure, which combines a furan ring with an amino-substituted phenyl group. The compound's structural features make it a promising candidate for various biological and pharmacological applications.

The chemical formula of [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL is C₁₁H₁₃NO₂, and its molecular weight is approximately 191.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 3-amino-4-methylbenzaldehyde with furfuryl alcohol, followed by reduction to form the final product. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In recent years, [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL has been the subject of numerous scientific studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for the development of antioxidant therapies.

In addition to its therapeutic potential, [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL has been explored for its use in chemical biology research. The compound's ability to modulate specific biological pathways makes it a useful tool for investigating cellular processes and identifying new drug targets. For example, recent studies have shown that this compound can interact with specific enzymes involved in signal transduction pathways, providing insights into the mechanisms underlying various physiological and pathological processes.

The safety profile of [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL is another important aspect that has been extensively studied. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, [5-(3-AMINO-4-METHYLPHENYL)-2-FURYL]METHANOL (CAS No. 874468-52-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.